4-(dimethylamino)-N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 4-(dimethylamino)-N-[2-(4-fluoro-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]benzamide
• InChI: InChI=1S/C20H18FN5OS/c1-12-11-17(22-19(27)13-7-9-14(10-8-13)25(2)3)26(24-12)20-23-18-15(21)5-4-6-16(18)28-20/h4-11H,1-3H3,(H,22,27)
• InChI Key: PEPVDKWYVKYEDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=C(C=C2)N(C)C)C3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C20H18FN5OS
• Molecular Weight: 395.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a dimethylamino group, a fluorobenzothiazole group, and a methylpyrazole group. These groups are common in many pharmaceuticals and could potentially give the compound various biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. It would be composed of a benzamide core with various substituents. The presence of a fluorobenzothiazole could suggest interesting photophysical properties.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the dimethylamino group could participate in acid-base reactions, and the fluorobenzothiazole group could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of both polar (dimethylamino, fluorobenzothiazole) and nonpolar (methylpyrazole) groups suggests that it could have interesting solubility properties.

Scientific Research Applications

Organic Electronics

The thiazolo[5,4-d]thiazole moiety, a core structure in the compound, is known for its electron-deficient system with high oxidative stability and a rigid planar structure. . Its application in organic photovoltaics is particularly notable due to its ability to expand the conjugated backbone of semiconducting materials.

Phototransformation Studies

A derivative of the compound, 4-(dimethylamino)benzonitrile (DMABN), has been studied for its photoinduced aqueous phase one-electron oxidation. This is significant for understanding the phototransformation of aromatic amines, which are aquatic contaminants. .

Medicinal Chemistry

While specific studies on the medicinal applications of this compound were not found, related structures have been used as nucleophilic catalysts and in the design of molecules where reversible reactions of the pyridinic nitrogen with electrophiles are involved. .

Corrosion Inhibition

Pyridinium-based ionic liquids, which share a structural resemblance with the compound , have been evaluated for their corrosion inhibition performance. .

Material Science

The compound’s derivatives have been used in the identification of microplastics through solvatochromic fluorescence. .

Environmental Science

In addition to the detection of microplastics, the compound’s derivatives could potentially be used in the study of environmental pollutants. .

Future Directions

Given the interesting structure of this compound, it could be a valuable subject for future research. Studies could explore its synthesis, properties, and potential applications in fields like medicinal chemistry.

Mechanism of Action

Target of Action

Similar compounds with a benzo[d]thiazol-2-yl structure have been reported to inhibit hiv-1 reverse transcriptase .

Mode of Action

The compound’s mode of action involves binding to the allosteric center of its target. This binding is stable and results in uncompetitive inhibition .

Biochemical Pathways

It’s known that hiv-1 reverse transcriptase inhibitors play a major role in the therapy of human immunodeficiency virus type 1 (hiv-1) infection .

Pharmacokinetics

The compound and its derivatives have been characterized by nmr and high-resolution mass spectrometry, and they have good thermal and electrochemical stability .

Result of Action

Similar compounds have shown significant inhibitory action against hiv-1 reverse transcriptase .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound exhibits different fluorescence properties in solution and solid film due to the excited-state intramolecular proton transfer (ESIPT) characteristic . After coordination with a boron difluoride compound, a significant blue shift and enhanced emission are observed due to restricted conformational changes .